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molecular formula C7H5BrO B042254 3-Bromobenzaldehyde CAS No. 3132-99-8

3-Bromobenzaldehyde

Cat. No. B042254
CAS RN: 3132-99-8
M. Wt: 185.02 g/mol
InChI Key: SUISZCALMBHJQX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06946559B2

Procedure details

n-Butylmagnesium chloride (4.00 mmol) in 2.00M tetrahydrofuran solution (2.00 mL) was added to ice-cooled n-butyllithium (8.06 mmol) in 1.55M hexane (5.20 mL). The mixture was stirred at 0° C. for 15 minutes to give a suspension. To the suspension was added dropwise a toluene solution (25 mL) containing 1,3-dibromobenzene (2.36 g, 10.0 mmol), while keeping the temperature below 5° C., over a period of 15 minutes, thereby to give a suspension. The suspension was stirred at 0° C. for 5 hours, and then N,N-dimethylformamide (1.0 mL, 13 mmol) was added thereto. The resultant mixture was stirred at 0° C. for 30 minutes, and 10% aqueous acetic acid (20 mL) was added. The reaction mixture was extracted twice with toluene (20 mL). The organic extracts were combined, washed with water (20 mL), and dried over magnesium sulfate. Toluene was added to the solution to a volume of 85 mL. The solution (83 ml) was purified by flash column chromatography on silica gel in a developing solvent system of hexane-ethyl acetate (25:1, v/v) to give the title compound (1.446 g, 78% yield) as a pale yellowish crystalline solid.
Name
n-Butylmagnesium chloride
Quantity
4 mmol
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
2 mL
Type
solvent
Reaction Step One
Name
n-butyllithium
Quantity
8.06 mmol
Type
reactant
Reaction Step Two
Name
hexane
Quantity
5.2 mL
Type
solvent
Reaction Step Two
Name
1,3-dibromobenzene
Quantity
2.36 g
Type
reactant
Reaction Step Three
Name
N,N-dimethylformamide
Quantity
1 mL
Type
reactant
Reaction Step Four
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
acetic acid
Quantity
20 mL
Type
solvent
Reaction Step Six
Name
toluene
Quantity
25 mL
Type
solvent
Reaction Step Seven
Name
title compound
Yield
78%

Identifiers

REACTION_CXSMILES
C([Mg]Cl)CCC.C([Li])CCC.Br[C:13]1[CH:18]=[CH:17][CH:16]=[C:15]([Br:19])[CH:14]=1.CN(C)[CH:22]=[O:23]>O1CCCC1.CCCCCC.C(O)(=O)C.C1(C)C=CC=CC=1>[Br:19][C:15]1[CH:14]=[C:13]([CH:18]=[CH:17][CH:16]=1)[CH:22]=[O:23]

Inputs

Step One
Name
n-Butylmagnesium chloride
Quantity
4 mmol
Type
reactant
Smiles
C(CCC)[Mg]Cl
Name
tetrahydrofuran
Quantity
2 mL
Type
solvent
Smiles
O1CCCC1
Step Two
Name
n-butyllithium
Quantity
8.06 mmol
Type
reactant
Smiles
C(CCC)[Li]
Name
hexane
Quantity
5.2 mL
Type
solvent
Smiles
CCCCCC
Step Three
Name
1,3-dibromobenzene
Quantity
2.36 g
Type
reactant
Smiles
BrC1=CC(=CC=C1)Br
Step Four
Name
N,N-dimethylformamide
Quantity
1 mL
Type
reactant
Smiles
CN(C=O)C
Step Five
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Six
Name
acetic acid
Quantity
20 mL
Type
solvent
Smiles
C(C)(=O)O
Step Seven
Name
toluene
Quantity
25 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
The mixture was stirred at 0° C. for 15 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
to give a suspension
CUSTOM
Type
CUSTOM
Details
the temperature below 5° C.
WAIT
Type
WAIT
Details
over a period of 15 minutes
Duration
15 min
CUSTOM
Type
CUSTOM
Details
to give a suspension
STIRRING
Type
STIRRING
Details
The suspension was stirred at 0° C. for 5 hours
Duration
5 h
EXTRACTION
Type
EXTRACTION
Details
The reaction mixture was extracted twice with toluene (20 mL)
WASH
Type
WASH
Details
washed with water (20 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over magnesium sulfate
ADDITION
Type
ADDITION
Details
Toluene was added to the solution to a volume of 85 mL
CUSTOM
Type
CUSTOM
Details
The solution (83 ml) was purified by flash column chromatography on silica gel in a developing solvent system of hexane-ethyl acetate (25:1

Outcomes

Product
Details
Reaction Time
 15 min
Name
title compound
Type
product
Smiles
BrC=1C=C(C=O)C=CC1
Measurements
Type Value Analysis
AMOUNT: MASS 1.446 g
YIELD: PERCENTYIELD 78%
YIELD: CALCULATEDPERCENTYIELD 78.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.